Cas no 33386-14-0 (4-(2-pyrimidinyl)-1-Piperazinebutanenitrile)

• Product Name: 4-(2-pyrimidinyl)-1-Piperazinebutanenitrile
• CAS No: 33386-14-0
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 1111036
• PubChem ID: 398654
• Update Time: 2025-04-20

4-(2-pyrimidinyl)-1-Piperazinebutanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-pyrimidinyl)-1-Piperazinebutanenitrile
• 4-(4-pyrimidin-2-ylpiperazin-1-yl)butanenitrile
• 4-[4-(2-Pyrimidinyl)-1-piperazinyl]butyronitrile
• 33386-14-0
• SCHEMBL8890595
• DTXSID40327980
• 1-(3-cyanopropyl)-4-(2-pyrimidinyl)piperazine
• 4-(4-(Pyrimidin-2-yl)piperazin-1-yl)butanenitrile
• 1-Piperazinebutanenitrile, 4-(2-pyrimidinyl)-
• 4-(2-pyrimidinyl)-1-(3-cyanopropyl)piperazine
• YSPSCGBXXQSAFS-UHFFFAOYSA-N
• AKOS000179345
• 1-(3-cyanopropyl)-4-(2-pyrimidinyl)-piperazine

• Inchi： 1S/C12H17N5/c13-4-1-2-7-16-8-10-17(11-9-16)12-14-5-3-6-15-12/h3,5-6H,1-2,7-11H2
• InChI Key： YSPSCGBXXQSAFS-UHFFFAOYSA-N
• SMILES： N1(CCCC#N)CCN(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 231.14839556g/mol
• Monoisotopic Mass: 231.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 56Ų